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Compound of Interest

Compound Name: Acodazole

Cat. No.: B1666546 Get Quote

Essential Safety and Handling Guide for
Nocodazole
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of Nocodazole. Adherence to these procedures is critical to

ensure a safe laboratory environment and mitigate risks associated with this antineoplastic

agent.

Chemical Identifier and Properties
Nocodazole is an antineoplastic agent that functions as a reversible inhibitor of microtubule

polymerization.[1][2][3] It is crucial to be aware of its synonyms and key properties to ensure

correct identification and handling.
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Property Value

IUPAC Name
Methyl [5-(2-thienylcarbonyl)-1H-benzimidazol-

2-yl]carbamate[4]

Synonyms Oncodazole, R 17934, NSC 238159[5][6][7]

CAS Number 31430-18-9[4]

Molecular Formula C₁₄H₁₁N₃O₃S[4]

Molecular Weight 301.32 g/mol [4]

Appearance White to faint yellow or beige powder/solid[4]

Solubility Soluble in DMSO (approx. 10 mg/mL)[4]

Storage
Store at -20°C, desiccated and protected from

light.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Nocodazole is classified as a hazardous chemical. All personnel must be trained on its specific

hazards before handling.

Potential Hazards:

Health Hazards: May cause skin and eye irritation. Suspected of causing genetic defects and

of damaging fertility or the unborn child. Harmful if swallowed. May cause respiratory

irritation.

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

A comprehensive personal protective equipment (PPE) plan is mandatory for all procedures

involving Nocodazole.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-tested nitrile

gloves (ASTM D6978).

Prevents skin contact. The

outer glove should be changed

immediately if contaminated.

Gown

Impermeable, disposable

gown with a solid front and

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Eye/Face Protection
Safety goggles and a face

shield.

Protects against splashes and

airborne particles.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

powder outside of a

containment system to prevent

inhalation.

Additional PPE
Hair covers, beard covers (if

applicable), and shoe covers.

Minimizes the risk of

contaminating personal areas

and spreading the hazardous

material.

Safe Handling and Operational Plan
All handling of Nocodazole, particularly in its powdered form, must be conducted within a

designated containment primary engineering control (C-PEC), such as a chemical fume hood

or a Class II biological safety cabinet (BSC) that is externally vented.

Workflow for Handling Nocodazole:
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Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare C-PEC

Step 1

Weigh Nocodazole

Step 2

Prepare Stock Solution

Step 3

Decontaminate Surfaces

Step 4

Doff PPE

Step 5

Dispose Waste

Step 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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